Uridine 5’-Monophosphate

• CAS No.: 58-97-9
• Product Name: Uridine 5’-Monophosphate
• Molecular Formula: C9H13N2O9P
• Molecular Weight: 324.18 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• Standard InChI: InChI=1S/C9H13N2O9P/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,10,12,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1
• Standard InChIKey: DJJCXFVJDGTHFX-XVFCMESISA-N
• Isomeric SMILES: C1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O)O)O
• SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)O)O)O
• Canonical SMILES: C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)O)O)O
• Melting Point: 202 dec °C
• Physical Description: Solid
• Description: Uridine 5'-monophosphate, also known as uridylic acid or UMP, belongs to the class of organic compounds known as pyrimidine ribonucleoside monophosphates. These are pyrimidine ribobucleotides with monophosphate group linked to the ribose moiety. Uridine 5'-monophosphate is soluble (in water) and a moderately acidic compound (based on its pKa). Uridine 5'-monophosphate has been detected in multiple biofluids, such as saliva and blood. Uridine 5'-monophosphate can be found anywhere throughout the human cell, such as in endoplasmic reticulum, cytoplasm, nucleus, and mitochondria. Uridine 5'-monophosphate exists in all eukaryotes, ranging from yeast to humans. Uridine 5'-monophosphate participates in a number of enzymatic reactions. In particular, Uridine 5'-monophosphate can be biosynthesized from orotidylic acid through its interaction with the enzyme uridine monophosphate synthetase isoform a. In addition, Uridine 5'-monophosphate can be biosynthesized from uridine 5'-diphosphate through the action of the enzyme soluble calcium-activated nucleotidase 1. In humans, uridine 5'-monophosphate is involved in the streptomycin action pathway, lactose synthesis pathway, the arbekacin action pathway, and the demeclocycline action pathway. Uridine 5'-monophosphate is also involved in several metabolic disorders, some of which include dihydropyrimidinase deficiency, UMP synthase deficiency (orotic aciduria), Beta ureidopropionase deficiency, and the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway. Outside of the human body, uridine 5'-monophosphate can be found in a number of food items such as pepper (c. annuum), skunk currant, flaxseed, and other bread. This makes uridine 5'-monophosphate a potential biomarker for the consumption of these food products.; Uridine 5'-monophosphate is a pyrimidine ribonucleoside 5'-monophosphate having uracil as the nucleobase. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a uridine 5'-phosphate and a pyrimidine ribonucleoside 5'-monophosphate. It is a conjugate acid of a uridine 5'-monophosphate(2-).; 5'-Uridylic acid. A uracil nucleotide containing one phosphate group esterified to the sugar moiety in the 2', 3' or 5' position.
• Synonyms: 5'-Monophosphate, Uridine; Acid, Uridylic; Acids, Uridylic; Monophosphate, Uridine; UMP; Uridine 5' Monophosphate; Uridine 5'-Monophosphate; Uridine Monophosphate; Uridylic Acid; Uridylic Acids
• PubChem Compound: 6030
• Last Modified: Nov 11 2021